Cas no 67196-56-9 (5H-Dibenzo[a,d]cycloheptene-5-carboxylicacid, 10,11-dihydro-5-hydroxy-, 2-(diethylamino)ethyl ester, hydrochloride(1:1))

• Product Name: 5H-Dibenzo[a,d]cycloheptene-5-carboxylicacid, 10,11-dihydro-5-hydroxy-, 2-(diethylamino)ethyl ester, hydrochloride(1:1)
• CAS No: 67196-56-9
• MF: C₂₂H₂₈ClNO₃
• MW: 389.915625572205
• CID: 522178
• PubChem ID: 49550
• Update Time: 2025-04-19

5H-Dibenzo[a,d]cycloheptene-5-carboxylicacid, 10,11-dihydro-5-hydroxy-, 2-(diethylamino)ethyl ester, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cycloheptene-5-carboxylicacid, 10,11-dihydro-5-hydroxy-, 2-(diethylamino)ethyl ester, hydrochloride(1:1)
• diethyl-[2-(11-hydroxy-5,6-dihydrodibenzo[1,2-a:1',2'-e][7]annulene-11-carbonyl)oxyethyl]azanium,chloride
• 2-Diethylaminoethyl 5-hydroxydibenzo(a,d)cycloheptadiene-5-carboxylate hydrochloride
• 5H-Dibenzo(a,d)cycloheptene-5-carboxylic acid, 10,11-dihydro-5-hydroxy-2-diethylaminoethyl ester, hydrochloride
• 67196-56-9

• Inchi： 1S/C22H27NO3.ClH/c1-3-23(4-2)15-16-26-21(24)22(25)19-11-7-5-9-17(19)13-14-18-10-6-8-12-20(18)22;/h5-12,25H,3-4,13-16H2,1-2H3;1H
• InChI Key： QPSRJKRSGQILHY-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(C1(C2C=CC=CC=2CCC2C=CC=CC1=2)O)=O)CC[NH+](CC)CC

Computed Properties

• Exact Mass: 360.9567
• Monoisotopic Mass: 389.1757714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 52.1